2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

• IUPAC Name: 2-chloro-N-ethyl-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C11H21ClN2O/c1-3-14(11(15)8-12)9-10-4-6-13(2)7-5-10/h10H,3-9H2,1-2H3
• InChI Key: VZUSRLSWOFCXCE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C)C(=O)CCl
• Molecular Formula: C11H21ClN2O
• DSSTOX Substance ID: DTXSID701173984
• Molecular Weight: 232.75 g/mol
• CAS RN: 1353959-70-2

Description

2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide, also known as S 38093, is a novel compound that has been widely studied for its potential therapeutic applications. It belongs to a class of compounds known as selective serotonin 5-HT6 receptor antagonists, which have been shown to have promising effects on various neurological and psychiatric disorders. In

Mechanism of Action

2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide acts as a selective serotonin 5-HT6 receptor antagonist. The 5-HT6 receptor is a G protein-coupled receptor that is predominantly expressed in the central nervous system. It has been implicated in various neurological and psychiatric disorders, including cognitive impairment, Alzheimer's disease, and schizophrenia. By blocking the 5-HT6 receptor, 2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide has been shown to improve cognitive function and memory in animal models.
Biochemical and Physiological Effects:
In addition to its effects on cognitive function and memory, 2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide has been shown to have other biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide in lab experiments is its selectivity for the 5-HT6 receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other serotonin receptors. However, one of the limitations of using 2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is its relatively low potency. This can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several future directions for the study of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide. One direction is the development of more potent analogs that can achieve the desired effects at lower concentrations. Another direction is the study of its potential therapeutic applications in other neurological and psychiatric disorders, such as Parkinson's disease and anxiety disorders. Finally, the study of its long-term effects and safety profile will be important for its potential clinical use.

Scientific Research Applications

2-Chloro-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have promising effects on various neurological and psychiatric disorders, including cognitive impairment, Alzheimer's disease, schizophrenia, and depression. In addition, it has been studied for its potential use in the treatment of obesity and diabetes.